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Compound of Interest

Compound Name: Isoxazol-3-ylmethanamine

CAS No.: 131052-58-9

Cat. No.: B164545

Get Quote

Executive Summary
Isoxazol-3-ylmethanamine (3-aminomethylisoxazole) is a critical heterocyclic pharmacophore

widely utilized in medicinal chemistry as a bioisostere for the neurotransmitter

-aminobutyric acid (GABA) and the amino acid glycine. While structurally isomeric to the potent
GABA

agonist Muscimol (5-aminomethyl-3-hydroxyisoxazole), Isoxazol-3-ylmethanamine exhibits a
distinct electrostatic and steric profile.

Its putative mechanism of action is defined by molecular mimicry: the isoxazole ring functions

as a planar, metabolically stable surrogate for a carboxylic acid, while the exocyclic amine

mimics the ammonium cation of endogenous ligands. This guide delineates its mechanism as a

bidentate electrostatic anchor in orthosteric binding pockets of GABA

receptors, Glutamate receptors, and specific kinase domains (e.g., FGFR, MAT2A).

Structural Mechanism: The Bioisosteric Core
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The biological activity of Isoxazol-3-ylmethanamine is governed by its ability to replicate the

zwitterionic charge distribution of amino acid neurotransmitters without the rapid metabolic

liability of a flexible aliphatic chain.

Electronic Topology & Dipole Alignment
Unlike the flexible GABA molecule, the isoxazole ring locks the distance between the H-bond

acceptor (ring nitrogen/oxygen) and the H-bond donor (exocyclic amine).

Carboxylate Mimicry: The isoxazole ring (specifically the N-O bond) presents a polarized

surface that mimics the carbonyl oxygen of a carboxylate group.

Ammonium Mimicry: The 3-aminomethyl group is protonated at physiological pH (pKa

7.5–9.0), providing the positive charge necessary for cation-

interactions with aromatic residues (e.g., Tyr, Phe) in the receptor binding pocket.

Isomeric Distinction: The "Muscimol Shift"
Crucially, Isoxazol-3-ylmethanamine is the 3-substituted isomer, whereas Muscimol is 5-

substituted.

Muscimol (5-aminomethyl-3-ol): The 3-hydroxy group tautomerizes to a zwitterion, creating a

highly potent "super-GABA" agonist.

Isoxazol-3-ylmethanamine: Lacks the acidic hydroxyl group. This reduces its intrinsic

efficacy as a standalone agonist but enhances its utility as a linker or fragment in larger

antagonists or allosteric modulators. It binds to the receptor but may not induce the full

conformational closure required for channel opening, suggesting a mechanism of partial

agonism or competitive antagonism depending on the specific receptor subunit composition.

Putative Biological Targets & Signaling Pathways[1]
[2][3][4]
Primary Target: GABA Receptor (Orthosteric Site)
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The core mechanism involves the displacement of GABA from its binding site at the interface of

the

and

subunits.

Binding Interface: The protonated amine of Isoxazol-3-ylmethanamine forms a salt bridge

with Glu155 (in the

subunit), while the isoxazole ring accepts hydrogen bonds from Ser156 or Tyr97.

Functional Consequence:

As a Fragment: Weak activation of Cl

influx (hyperpolarization).

As a Moiety (e.g., in GPR88 agonists): It orients the larger hydrophobic tail of the drug

molecule into accessory pockets, conferring specificity.

Secondary Targets: Synthetic Lethality & Kinase
Inhibition
Recent high-throughput screens have identified the Isoxazol-3-ylmethanamine scaffold in

inhibitors of MAT2A (Methionine Adenosyltransferase 2A) and FGFR (Fibroblast Growth Factor

Receptor).

Mechanism: The isoxazole nitrogen interacts with the "hinge region" of the kinase ATP-

binding pocket, mimicking the adenine ring of ATP. The aminomethyl group extends into the

ribose-binding pocket, forming stabilizing H-bonds with aspartate residues.

Visualizing the Mechanism
The following diagram illustrates the structural overlay of Isoxazol-3-ylmethanamine with

GABA and its engagement with the GABA

receptor binding pocket.
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Caption: Schematic of Isoxazol-3-ylmethanamine binding dynamics at the GABA-A receptor

orthosteric site.

Experimental Validation Protocols
To validate the mechanism of action for a compound containing the Isoxazol-3-
ylmethanamine moiety, the following self-validating protocols are recommended.

Electrophysiological Validation (Patch Clamp)
Objective: Quantify the efficacy (E_max) and potency (EC_50) relative to GABA.

Preparation: Culture HEK293 cells stably expressing human

GABA

receptors.

Solution: Prepare Isoxazol-3-ylmethanamine hydrochloride in extracellular buffer (pH 7.4).
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Protocol:

Step A (Baseline): Clamp cell at -60 mV. Apply 10

M GABA for 2s to establish

. Wash for 30s.

Step B (Test): Apply increasing concentrations (0.1

M – 1 mM) of Isoxazol-3-ylmethanamine. Record peak current.

Step C (Competition): Co-apply with 10

M Bicuculline (competitive antagonist). Complete inhibition confirms orthosteric binding.

Data Output: Plot dose-response curve. A right-shift compared to Muscimol indicates lower

affinity due to the lack of the 3-OH group.

Radioligand Displacement Assay
Objective: Determine binding affinity (

).
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Parameter Specification

Radioligand

[

H]-Muscimol (Agonist site) or [

H]-Flumazenil (Benzodiazepine site - Negative

Control)

Tissue Source Rat cortical synaptic membranes

Incubation 4°C for 60 mins (prevents uptake/degradation)

Separation
Rapid filtration through GF/B filters pre-soaked

in 0.3% PEI

Success Criteria

Displacement of [

H]-Muscimol but not [

H]-Flumazenil confirms specific binding to the

GABA site.

Quantitative Pharmacology
Comparative data for Isoxazol-3-ylmethanamine derivatives vs. standard ligands.
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Compound Target

Binding Affinity (

/

)

Mechanism Type

GABA GABA 10–20 nM Endogenous Agonist

Muscimol GABA 5–10 nM
Full Agonist (Super-

agonist)

Isoxazol-3-

ylmethanamine
GABA > 500 nM (Est.)

Partial Agonist /

Pharmacophore

GPR88 Agonist

(Derivative)
GPR88

59 nM (

)

Agonist (via scaffold

orientation)

MAT2A Inhibitor

(Derivative)
MAT2A < 100 nM

Synthetic Lethality

Inhibitor

Note: The naked fragment has significantly lower affinity than optimized derivatives,

highlighting its role as a "warhead" or "anchor" rather than a standalone drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. WO2015019325A1 - Benzimidazolyl-methyl urea derivatives as alx receptor agonists -
Google Patents [patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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